Cas no 57026-80-9 (2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)-)
2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)- is a chalcone derivative characterized by its α,β-unsaturated ketone structure. This compound is of interest in organic synthesis due to its conjugated system, which facilitates reactivity in Michael additions and cyclization reactions. The presence of electron-withdrawing (nitrophenyl) and electron-donating (methylphenyl) groups enhances its utility as an intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and materials science applications. Its well-defined molecular structure allows for precise modifications, making it valuable in research focused on optoelectronic materials or bioactive molecules. The compound's stability under standard conditions ensures consistent performance in synthetic workflows.
57026-80-9 structure
Product Name:2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)-
CAS No:57026-80-9
MF:C16H13NO3
MW:267.279324293137
MDL:MFCD00017029
CID:366232
PubChem ID:5712222
Update Time:2025-10-29
2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)-
- 1-(4-METHYLPHENYL)-3-(3-NITROPHENYL)-2-PROPEN-1-ONE
- 1-(4-methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
- m-nitrobenzylidene-p-methylacetophenone
- 1-(4-Methylphenyl)3-(3-nitrophenyl)-2-propen-1-one
- AKOS040759300
- (E)-3-(3-nitrophenyl)-1-p-tolylprop-2-en-1-one
- (E)-3-(3-nitrophenyl)-1-(p-tolyl)prop-2-en-1-one
- 85507-69-3
- (E)-1-(4-methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
- NSC640537
- 57026-80-9
- (2E)-1-(4-methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
- AKOS000956204
- SCHEMBL15807305
- 3-(3-(Hydroxy(oxido)amino)phenyl)-1-(4-methylphenyl)-2-propen-1-one
- CHEMBL1998311
- 3-(3-Nitrophenyl)-1-(p-tolyl)prop-2-en-1-one
- MFCD00017029
- A831451
- NSC-640537
-
- MDL： MFCD00017029
- Inchi： 1S/C16H13NO3/c1-12-5-8-14(9-6-12)16(18)10-7-13-3-2-4-15(11-13)17(19)20/h2-11H,1H3/b10-7+
- InChI Key： SGCDUQWVNMXCOR-JXMROGBWSA-N
- SMILES： O=C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 267.09000
- Monoisotopic Mass: 267.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.9A^2
- XLogP3: 3.9
Experimental Properties
- Density: 1.226
- Melting Point: 134 °C
- Boiling Point: 442.5°C at 760 mmHg
- Flash Point: 210.2°C
- Refractive Index: 1.639
- PSA: 62.89000
- LogP: 4.32250
2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB226771-1 g |
1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one; 95% |
57026-80-9 | 1 g |
€339.20 | 2023-07-20 | ||
| abcr | AB226771-5 g |
1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one; 95% |
57026-80-9 | 5 g |
€658.70 | 2023-07-20 | ||
| abcr | AB226771-10 g |
1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one; 95% |
57026-80-9 | 10 g |
€786.50 | 2023-07-20 | ||
| abcr | AB226771-25 g |
1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one; 95% |
57026-80-9 | 25 g |
€1,169.90 | 2023-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1194298-2g |
(2E)-1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one |
57026-80-9 | 98% | 2g |
￥6091.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1194298-10g |
(2E)-1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one |
57026-80-9 | 98% | 10g |
￥9323.00 | 2024-05-08 | |
| abcr | AB226771-1g |
1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, 95%; . |
57026-80-9 | 95% | 1g |
€339.20 | 2025-04-17 | |
| abcr | AB226771-5g |
1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, 95%; . |
57026-80-9 | 95% | 5g |
€658.70 | 2025-04-17 | |
| abcr | AB226771-10g |
1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, 95%; . |
57026-80-9 | 95% | 10g |
€786.50 | 2025-04-17 | |
| abcr | AB226771-25g |
1-(4-Methylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, 95%; . |
57026-80-9 | 95% | 25g |
€1169.90 | 2025-04-17 |
2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)- Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
57026-80-9 (2-Propen-1-one,1-(4-methylphenyl)-3-(3-nitrophenyl)-) Related Products
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- 6314-61-0((z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide)
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